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Compound of Interest

Compound Name:
2-(2,5-

Dimethylphenyl)sulfanylpyrimidine

CAS No.: 646511-21-9

Cat. No.: B12585947

Get Quote

Executive Summary
Molecule Class:S-DABO / S-DAPY Hybrid (Non-Nucleoside Reverse Transcriptase Inhibitor)

Primary Target: HIV-1 Reverse Transcriptase (RT) Allosteric Pocket (NNIBP) Therapeutic

Potential: High-potency antiviral with resilience against K103N/Y181C mutations.

This guide details the medicinal chemistry, synthesis, and biological evaluation of 2-(2,5-
dimethylphenyl)sulfanylpyrimidine analogs. Unlike classical O-linked DABO derivatives or

NH-linked DAPYs (e.g., Rilpivirine), the sulfanyl (thioether) linker introduces unique bond

angles (

vs

for ether) and increased lipophilicity, altering the entropy of binding. The specific 2,5-dimethyl
substitution on the phenyl ring acts as a "conformational lock," restricting bond rotation to favor
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the bioactive "butterfly" conformation required for high-affinity binding to the HIV-1 RT
hydrophobic pocket.

Chemical Architecture & Binding Mechanism[1]
The Scaffold Logic
The molecule consists of three pharmacophoric elements:

The Pyrimidine "Body": Acts as the central scaffold, often substituted at C-4/C-6 to engage

the hydrophilic entrance of the pocket (Lys101).

The Sulfanyl Linker: A critical pivot point. The sulfur atom increases the partition coefficient

(LogP) compared to oxygen, enhancing membrane permeability, while its larger atomic

radius alters the spatial orientation of the aromatic rings.

The 2,5-Dimethylphenyl "Wing":

2-Methyl (Ortho): Induces steric hindrance with the pyrimidine ring, forcing the two

aromatic systems out of planarity. This pre-organizes the molecule into a bioactive

conformation, reducing the entropic penalty upon binding.

5-Methyl (Meta): Extends into the hydrophobic chimney formed by Trp229 and Tyr188,

increasing van der Waals contact surface area.

Binding Mode (The "Butterfly" Effect)
Upon binding, the compound forces the p66 subunit of HIV-1 RT into an open conformation,

locking the "thumb" domain in a hyperextended position. This allosteric inhibition prevents the

enzyme from translocating the DNA/RNA template.[1]

-

Stacking: The pyrimidine core stacks with Tyr181.

Hydrophobic Fill: The 2,5-dimethylphenyl wing occupies the pocket lined by Val106, Phe227,

and Leu100.
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Synthesis Protocol: Nucleophilic Aromatic
Substitution ( )
The construction of the thioether bridge is the rate-determining step. The following protocol

describes the coupling of 2,5-dimethylbenzenethiol with a functionalized 2-chloropyrimidine.

Reagents & Conditions
Substrate A: 2-Chloro-4,6-disubstituted-pyrimidine (e.g., 4,6-dimethyl or 4-amino-6-methyl).

Substrate B: 2,5-Dimethylbenzenethiol.

Base: Potassium Carbonate (

) or Cesium Carbonate (

).[2]

Solvent: DMF (N,N-Dimethylformamide) or Anhydrous Acetonitrile.

Catalyst (Optional): Palladium (

) / Xantphos (if

is sluggish).

Step-by-Step Methodology
Preparation: Charge a flame-dried round-bottom flask with Substrate A (1.0 equiv) and

Substrate B (1.1 equiv).

Solvation: Dissolve in anhydrous DMF (0.1 M concentration).

Deprotonation: Add

(2.5 equiv) in one portion.

Reaction: Heat the mixture to 80–100°C under

atmosphere for 4–6 hours. Monitor via TLC (Hexane:EtOAc 4:1).
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Workup: Pour reaction mixture into ice-cold water. The product usually precipitates. Filter

and wash with water.

Purification: Recrystallize from Ethanol or purify via Silica Gel Column Chromatography

(Gradient 0-20% EtOAc in Hexane).

Synthesis Workflow Visualization
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Caption: Figure 1. General synthetic pathway for the formation of the sulfanylpyrimidine

scaffold via base-catalyzed nucleophilic aromatic substitution.

Structure-Activity Relationship (SAR) Analysis
The potency of these analogs is highly sensitive to the substitution pattern on the phenyl ring.

The 2,5-dimethyl pattern represents a specific optimization point between steric clash and

hydrophobic filling.

The Phenyl "Wing" Optimization
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Substitution
Effect on Binding (

)
Mechanistic Rationale

Unsubstituted
Moderate (

nM)

Lacks hydrophobic bulk to fill

the Val106 pocket; high

rotational freedom (entropy

penalty).

2,5-Dimethyl High Potency (<10 nM)

2-Me: Restricts rotation,

locking bioactive conformation.

5-Me: Engages Trp229.

3,5-Dimethyl High Potency (<10 nM)

Common in DAPYs

(Etravirine). Optimizes width

but lacks the ortho-twist of the

2-Me.

2,6-Dimethyl Low Potency

Excessive steric hindrance

prevents the ring from entering

the hydrophobic slot (Steric

Clash).

The Pyrimidine "Head" Modifications
Modifications at positions 4 and 6 of the pyrimidine ring modulate solubility and H-bonding.

4-Amino (

): Critical for H-bonding with the backbone carbonyl of Lys101. Removal of this group often
leads to a >10-fold loss in activity.

4-Alkyl / 6-Alkyl: Increasing alkyl chain length (Methyl

Isopropyl) generally improves hydrophobic interaction with Tyr181 but decreases water
solubility.

SAR Logic Diagram
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Caption: Figure 2. SAR decision tree highlighting the functional role of specific structural motifs

within the 2-(2,5-dimethylphenyl)sulfanylpyrimidine scaffold.

Biological Evaluation Protocols
To validate the SAR, the following assays are standard.

HIV-1 RT Inhibition Assay (Enzymatic)
This assay measures the direct inhibition of the recombinant enzyme.

Method: ELISA-based colorimetric assay (e.g., Roche Diagnostics).

Substrate: Biotin-labeled DNA/RNA primer-template.

Protocol:

Incubate Recombinant HIV-1 RT with varying concentrations of the analog (0.001

M – 10

M) for 1 hour at 37°C.

Add dNTPs (including Digoxigenin-labeled dUTP).
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Measure incorporation of DIG-dUTP via anti-DIG-POD antibody.

Calculate

(concentration inhibiting 50% of polymerase activity).

MT-4 Cell-Based Antiviral Assay
Determines the efficacy in a cellular environment (

) and cytotoxicity (

).[3]

Cells: MT-4 (Human T-cell leukemia virus-transformed cell line).[3]

Virus: HIV-1 strain IIIB.[4]

Readout: MTT Assay (Tetrazolium dye reduction).

Calculation: Selectivity Index (

) =

. A viable drug candidate typically requires

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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